Cas no 2094684-25-8 ((R)-3-Biphenyl-4-YL-2-[(9H-fluoren-9-ylmethoxycarbonylamino)-methyl]-propionic acid)

• Product Name: (R)-3-Biphenyl-4-YL-2-[(9H-fluoren-9-ylmethoxycarbonylamino)-methyl]-propionic acid
• CAS No: 2094684-25-8
• MF: C₃₁H₂₇NO₄
• MW: 477.5503885746
• CID: 6334503
• PubChem ID: 126821247
• Update Time: 2025-06-14

(R)-3-Biphenyl-4-YL-2-[(9H-fluoren-9-ylmethoxycarbonylamino)-methyl]-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(4-phenylphenyl)methyl]propanoic acid
• AB35549
• (2R)-2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-(4-phenylphenyl)propanoic acid
• Z2471178354
• 1260592-93-5
• AB35553
• 2-({[1,1'-biphenyl]-4-yl}methyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-(4-phenylphenyl)propanoic acid
• EN300-650005
• Fmoc-(R)-3-amino-2-([1,1'-biphenyl]-4-ylmethyl)propanoicacid
• 2094684-25-8
• 1260618-86-7
• (R)-3-BIPHENYL-4-YL-2-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-METHYL]-PROPIONIC ACID
• (S)-3-BIPHENYL-4-YL-2-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-METHYL]-PROPIONIC ACID
• AKOS033921995
• (R)-3-Biphenyl-4-YL-2-[(9H-fluoren-9-ylmethoxycarbonylamino)-methyl]-propionic acid

• Inchi： 1S/C31H27NO4/c33-30(34)24(18-21-14-16-23(17-15-21)22-8-2-1-3-9-22)19-32-31(35)36-20-29-27-12-6-4-10-25(27)26-11-5-7-13-28(26)29/h1-17,24,29H,18-20H2,(H,32,35)(H,33,34)
• InChI Key： BAFGGIURIPOBEL-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)O)CC1C=CC(C2C=CC=CC=2)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.19400834g/mol
• Monoisotopic Mass: 477.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (R)-3-Biphenyl-4-YL-2-[(9H-fluoren-9-ylmethoxycarbonylamino)-methyl]-propionic acid

Recent Advances in the Study of (R)-3-Biphenyl-4-YL-2-[(9H-fluoren-9-ylmethoxycarbonylamino)-methyl]-propionic acid (CAS: 2094684-25-8)

The compound (R)-3-Biphenyl-4-YL-2-[(9H-fluoren-9-ylmethoxycarbonylamino)-methyl]-propionic acid (CAS: 2094684-25-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its biphenyl core and fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in the synthesis of bioactive peptides and small-molecule therapeutics. Recent studies have explored its potential applications in drug discovery, particularly in the development of targeted therapies for neurodegenerative diseases and cancer.

One of the key areas of focus has been the compound's role in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions. Researchers have optimized the use of (R)-3-Biphenyl-4-YL-2-[(9H-fluoren-9-ylmethoxycarbonylamino)-methyl]-propionic acid to improve the efficiency and yield of peptide coupling reactions. Recent publications highlight its utility in the synthesis of complex peptide architectures, including cyclic and branched peptides, which are increasingly important in the development of next-generation therapeutics.

In addition to its applications in peptide synthesis, this compound has been investigated for its potential as a building block in the design of protease inhibitors. Proteases play a crucial role in numerous physiological and pathological processes, making them attractive targets for drug development. Preliminary studies suggest that derivatives of (R)-3-Biphenyl-4-YL-2-[(9H-fluoren-9-ylmethoxycarbonylamino)-methyl]-propionic acid exhibit inhibitory activity against specific proteases involved in cancer metastasis and inflammatory diseases. These findings open new avenues for the development of novel therapeutic agents.

Another promising direction of research involves the use of this compound in the development of drug delivery systems. Its biphenyl moiety provides a hydrophobic anchor that can enhance the stability and bioavailability of peptide-based drugs. Recent work has demonstrated its incorporation into nanocarriers and liposomes, improving the targeted delivery of therapeutic agents to diseased tissues. This approach holds particular promise for the treatment of conditions such as Alzheimer's disease and glioblastoma, where precise drug delivery is critical.

Despite these advancements, challenges remain in the large-scale production and application of (R)-3-Biphenyl-4-YL-2-[(9H-fluoren-9-ylmethoxycarbonylamino)-methyl]-propionic acid. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed to facilitate its transition from laboratory research to clinical use. Ongoing studies are focused on optimizing synthetic routes and evaluating the safety profile of this compound and its derivatives.

In conclusion, (R)-3-Biphenyl-4-YL-2-[(9H-fluoren-9-ylmethoxycarbonylamino)-methyl]-propionic acid (CAS: 2094684-25-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, protease inhibition, and drug delivery underscore its potential to contribute to the development of innovative therapies. Future research will likely explore its utility in additional therapeutic areas and further refine its properties for clinical applications.